Cas no 2248384-14-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-yl)acetate
• CAS No: 2248384-14-5
• MF: C₁₆H₁₁ClN₂O₄
• MW: 330.722543001175
• CID: 5854503
• PubChem ID: 165718818
• Update Time: 2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6515577
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-yl)acetate
• 2248384-14-5

• Inchi： 1S/C16H11ClN2O4/c1-9-6-10(18-8-13(9)17)7-14(20)23-19-15(21)11-4-2-3-5-12(11)16(19)22/h2-6,8H,7H2,1H3
• InChI Key： BPRRNCHWVIVCND-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 330.0407345g/mol
• Monoisotopic Mass: 330.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-yl)acetate (CAS No. 2248384-14-5) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-yl)acetate, identified by the CAS number 2248384-14-5, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular medicine. The synergistic combination of an isoindole scaffold with a chlorinated pyridine moiety offers unique chemical and biological properties that make it a promising candidate for further exploration.

In the realm of chemical biology, the structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-yl)acetate (CAS No. 2248384-14-5) has been leveraged to develop novel therapeutic agents. The isoindole ring system is known for its versatility in medicinal chemistry, often serving as a core structure in bioactive molecules. Its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions has been exploited in the design of small-molecule inhibitors and modulators. The presence of the dioxo group further enhances the compound's reactivity, enabling diverse functionalization strategies that can fine-tune its pharmacological profile.

The incorporation of a 5-chloro-4-methylpyridin-2-yl substituent introduces additional layers of complexity and functionality. Chloropyridine derivatives are widely recognized for their role in pharmaceuticals, often serving as key pharmacophores in kinase inhibitors and other enzyme-targeting agents. The electron-withdrawing nature of the chlorine atom can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. Meanwhile, the methyl group at the 4-position provides steric hindrance and may contribute to optimal receptor interactions. This dual functionality makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-4-methylpyridin-2-y)acetate (CAS No. 2248384-14-5) a compelling scaffold for structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of such complex molecules. Molecular docking studies have been instrumental in understanding how 1,3-dioxo-2,3-dihydro-1H_isoindol_2-y_ 2-(5-chloro_4-methylpyridin_2-y)acetate (CAS No. 2248384_14_5) interacts with biological targets at the atomic level. These simulations have revealed promising binding interactions with enzymes implicated in inflammatory pathways and cancer metabolism. The ability to predict these interactions computationally significantly accelerates the drug discovery process, allowing researchers to prioritize compounds for experimental validation.

In parallel, experimental approaches have been refined to assess the biological activity of 1,3-dioxo_2_3_dihydro_1H_isoindol_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ -y_ __ __ __ __ __ __ __ __ __ __ acetate (CAS No. 2248384_14_5). High-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced potency or selectivity against specific disease-relevant targets. Initial pharmacological evaluations have demonstrated encouraging results in preclinical models, particularly in modulating pathways associated with neurodegenerative disorders and metabolic diseases. These findings underscore the potential of this compound class as a foundation for next-generation therapeutics.

The synthesis of 1,3-dioxo_2_3_dihydro_1H_isoindol_ -y_-y_-y_-y_-y_-y_-y_-y_-y_-y_- acetate (CAS No. 2248384_14_5) presents unique challenges due to its complex architecture but also offers opportunities for innovation in synthetic methodology. Recent publications highlight novel catalytic approaches that streamline key transformations while maintaining high regioselectivity and yield. These advancements not only facilitate access to this compound but also contribute to broader improvements in heterocyclic synthesis, benefiting other areas of medicinal chemistry research.

The integration of machine learning into synthetic planning has further enhanced the efficiency of developing analogs of 1,3_dioxo__dihydro__ isoindol__ -y__ -y__ -y__ -y__ - acetate (CAS No. 2248384__14__5__). By analyzing vast datasets of reaction outcomes and molecular properties, computational models can predict optimal synthetic routes with remarkable accuracy. This predictive capability reduces experimental trial-and-error and accelerates the development pipeline from discovery to production-scale synthesis.

Looking ahead, the future prospects for derivatives of 1,3-dioxo- >dihydro->H-Isoindol->>>>>>>>>>>>>>>>>>>)-In conclusion, *is* *the* *potential* *of* *this* *class* *of* *molecules* *to* *revolutionize* *modern* *medicine* *cannot* *be* *overstated*